Cas no 422530-86-7 (3-[4-(morpholine-4-carbonyl)phenyl]-2-{[(pyridin-4-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one)

• Product Name: 3-[4-(morpholine-4-carbonyl)phenyl]-2-{[(pyridin-4-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one
• CAS No: 422530-86-7
• MF: C₂₅H₂₂N₄O₃S
• MW: 458.532184123993
• CID: 5340424
• Update Time: 2025-05-17

3-[4-(morpholine-4-carbonyl)phenyl]-2-{[(pyridin-4-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-(morpholine-4-carbonyl)phenyl)-2-((pyridin-4-ylmethyl)thio)quinazolin-4(3H)-one
• 3-[4-(morpholine-4-carbonyl)phenyl]-2-{[(pyridin-4-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one
• 3-[4-(morpholine-4-carbonyl)phenyl]-2-(pyridin-4-ylmethylsulfanyl)quinazolin-4-one
• Oprea1_494160

• Inchi： 1S/C25H22N4O3S/c30-23(28-13-15-32-16-14-28)19-5-7-20(8-6-19)29-24(31)21-3-1-2-4-22(21)27-25(29)33-17-18-9-11-26-12-10-18/h1-12H,13-17H2
• InChI Key： HQHDYKRZGXMLNE-UHFFFAOYSA-N
• SMILES： S(CC1C=CN=CC=1)C1=NC2C=CC=CC=2C(N1C1C=CC(=CC=1)C(N1CCOCC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 727
• XLogP3: 2.9
• Topological Polar Surface Area: 100

Additional information on 3-[4-(morpholine-4-carbonyl)phenyl]-2-{[(pyridin-4-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one

Introduction to 3-[4-(morpholine-4-carbonyl)phenyl]-2-{[(pyridin-4-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one (CAS No. 422530-86-7)

3-[4-(morpholine-4-carbonyl)phenyl]-2-{[(pyridin-4-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one (CAS No. 422530-86-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties. In this article, we will delve into the chemical structure, synthesis, biological activities, and recent research developments surrounding this compound.

The chemical structure of 3-[4-(morpholine-4-carbonyl)phenyl]-2-{[(pyridin-4-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one is characterized by a quinazolinone core with several functional groups attached. The morpholine carbonyl group and the pyridine methyl sulfanyl group are key substituents that contribute to its unique pharmacological profile. The morpholine carbonyl group is known for its ability to form hydrogen bonds and interact with biological targets, while the pyridine methyl sulfanyl group adds hydrophobicity and can participate in sulfur-based interactions.

The synthesis of 3-[4-(morpholine-4-carbonyl)phenyl]-2-{[(pyridin-4-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one typically involves multi-step reactions. One common approach is to start with 2-amino benzoic acid and undergo a series of transformations including condensation, cyclization, and functional group modifications. The final step often involves the introduction of the morpholine carbonyl and pyridine methyl sulfanyl groups through appropriate coupling reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

In terms of biological activities, 3-[4-(morpholine-4-carbonyl)phenyl]-2-{[(pyridin-4-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one has shown promising results in various preclinical studies. One of its most notable properties is its anti-cancer activity. Research has demonstrated that this compound can inhibit the growth of several cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the activity of kinases such as EGFR and VEGFR, which are frequently overexpressed in many types of cancer.

Beyond its anti-cancer potential, 3-[4-(morpholine-4-carbonyl)phenyl]-2-{[(pyridin-4-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one also exhibits anti-inflammatory properties. Studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-[4-(morpholine-4-carbonyl)phenyl]-2-{[(pyridin-4-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one have also been investigated. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile in animal models. These properties are crucial for its potential development as an oral therapeutic agent.

Recent research has also explored the mechanism of action of 3-[4-(morpholine-4-carbonyl)phenyl]-2-{[(pyridin-4-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one. Studies have shown that it can modulate multiple signaling pathways involved in cancer progression and inflammation. For example, it has been found to inhibit the activation of NF-kB, a transcription factor that plays a central role in inflammation and cancer. Additionally, it can induce apoptosis in cancer cells by activating caspase-dependent pathways.

The safety profile of 3-[4-(morpholine-4-carbonyl)phenyl]-2-{[(pyridin-4-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one is another important aspect that has been evaluated in preclinical studies. Toxicity studies have shown that it has a wide therapeutic window and low toxicity at effective doses. However, further investigations are needed to fully understand its long-term safety and potential side effects.

In conclusion, 3-[4-(morpholine-4-carbonyl)phenyl]-2-{[(pyridin-4-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one (CAS No. 422530-86-7) is a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in medicine.